![molecular formula C25H42O4 B010058 7-Methyldeoxycholic acid CAS No. 109582-23-2](/img/structure/B10058.png)
7-Methyldeoxycholic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-Methyldeoxycholic acid, also known as 7MDCA, is a bile acid that plays a significant role in the metabolism of cholesterol and lipids in the liver. It is a secondary bile acid that is produced by the intestinal bacteria through the transformation of primary bile acids. In recent years, 7MDCA has gained interest among researchers due to its potential therapeutic properties.
Mechanism of Action
The mechanism of action of 7-Methyldeoxycholic acid is not fully understood, but it is believed to work by activating certain signaling pathways in the liver and other organs. It has been shown to activate the farnesoid X receptor (FXR), a nuclear receptor that plays a key role in regulating bile acid and lipid metabolism. Activation of FXR by this compound leads to the suppression of bile acid synthesis and the promotion of bile acid excretion, which helps to reduce liver damage and improve liver function.
Biochemical and Physiological Effects
This compound has several biochemical and physiological effects on the body. It has been shown to regulate lipid metabolism by reducing the synthesis of cholesterol and triglycerides in the liver. It also promotes the excretion of bile acids, which helps to reduce liver damage and improve liver function. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties, which may contribute to its therapeutic effects.
Advantages and Limitations for Lab Experiments
One advantage of using 7-Methyldeoxycholic acid in lab experiments is that it is a naturally occurring compound that is produced by the body. This means that it is less likely to have toxic effects compared to synthetic compounds. However, one limitation is that this compound is not readily available in large quantities, which can make it difficult to conduct large-scale experiments.
Future Directions
There are several future directions for research on 7-Methyldeoxycholic acid. One area of interest is its potential use in the treatment of liver diseases, such as non-alcoholic fatty liver disease (NAFLD) and liver fibrosis. Another area of interest is its potential use in the treatment of metabolic disorders, such as obesity and type 2 diabetes. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on the body.
Synthesis Methods
The synthesis of 7-Methyldeoxycholic acid involves the transformation of primary bile acids, such as cholic acid and chenodeoxycholic acid, by intestinal bacteria. The process involves the removal of the 12-hydroxyl group from the primary bile acid, followed by the addition of a methyl group to the 7-position of the steroid nucleus. The resulting product is this compound, which is then absorbed into the bloodstream and transported to the liver.
Scientific Research Applications
Research on 7-Methyldeoxycholic acid has focused on its potential therapeutic properties, particularly in the treatment of liver diseases and metabolic disorders. Studies have shown that this compound can improve liver function and reduce liver damage in animal models of liver disease. It has also been shown to regulate lipid metabolism and reduce cholesterol levels in the blood.
Properties
109582-23-2 | |
Molecular Formula |
C25H42O4 |
Molecular Weight |
406.6 g/mol |
IUPAC Name |
(4R)-4-[(3R,5R,8R,9S,10S,12S,13R,14S)-3,12-dihydroxy-7,10,13-trimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid |
InChI |
InChI=1S/C25H42O4/c1-14(5-8-22(28)29)18-6-7-19-23-15(2)11-16-12-17(26)9-10-24(16,3)20(23)13-21(27)25(18,19)4/h14-21,23,26-27H,5-13H2,1-4H3,(H,28,29)/t14-,15?,16-,17-,18?,19+,20+,21+,23+,24+,25-/m1/s1 |
InChI Key |
UTDFMMXQANBWNX-CWUPUNKTSA-N |
Isomeric SMILES |
CC1C[C@@H]2C[C@@H](CC[C@@]2([C@@H]3[C@@H]1[C@@H]4CCC([C@]4([C@H](C3)O)C)[C@H](C)CCC(=O)O)C)O |
SMILES |
CC1CC2CC(CCC2(C3C1C4CCC(C4(C(C3)O)C)C(C)CCC(=O)O)C)O |
Canonical SMILES |
CC1CC2CC(CCC2(C3C1C4CCC(C4(C(C3)O)C)C(C)CCC(=O)O)C)O |
synonyms |
3 alpha, 12 alpha-dihydroxy-7-xi-methyl-5 beta-cholanoic acid 7-Me-DCA 7-methyldeoxycholic acid |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.